Cas no 1805058-66-5 (2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-fluoropyridine)

• Product Name: 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-fluoropyridine
• CAS No: 1805058-66-5
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 4866084
• Update Time: 2025-06-08

2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C7H4BrClF3N/c8-2-5-3(6(10)11)1-4(9)7(12)13-5/h1,6H,2H2
• InChI Key： UUYLUQLBYXMFHS-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC(=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-fluoropyridine

Professional Introduction to 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-fluoropyridine (CAS No. 1805058-66-5)

2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-fluoropyridine (CAS No. 1805058-66-5) is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in the synthesis of bioactive molecules. The presence of both bromomethyl and chloro substituents, along with the difluoromethyl and fluoropyridine moieties, makes it a valuable building block for further functionalization and derivatization.

The compound's structure is particularly intriguing from a synthetic chemistry perspective. The bromomethyl group provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, and thiols. This reactivity is crucial for constructing more complex molecules, including potential drug candidates. Additionally, the chloro substituent can undergo various transformations, such as cross-coupling reactions with palladium catalysts, which are widely used in pharmaceutical synthesis.

The incorporation of difluoromethyl groups has been extensively studied in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. In recent years, numerous studies have demonstrated the importance of fluorine atoms in drug design, particularly in modulating pharmacokinetic properties. The presence of both fluorine atoms in the pyridine ring further enhances the compound's potential as a pharmacophore.

In the context of current research, 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-fluoropyridine has been explored in several innovative applications. For instance, it has been utilized as a key intermediate in the synthesis of kinase inhibitors, which are critical targets in oncology research. The combination of bromomethyl and chloro functionalities allows for the construction of complex scaffolds that can interact with specific protein targets. Recent studies have shown promising results in developing novel inhibitors for tyrosine kinases, which play a significant role in cancer cell proliferation and survival.

The compound's utility extends beyond oncology. It has also been employed in the development of agrochemicals, where its structural features contribute to the creation of potent and selective pesticides. The ability to introduce various functional groups via nucleophilic substitution reactions makes it a valuable tool for designing molecules that can interact with biological targets in plants and pests.

The role of fluorinated pyridines in medicinal chemistry cannot be overstated. These heterocycles are known for their ability to improve drug-like properties such as lipophilicity, solubility, and binding affinity. The specific arrangement of fluorine atoms in 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-fluoropyridine contributes to its unique chemical behavior and makes it an attractive candidate for further investigation.

In recent years, advances in computational chemistry have enabled more efficient screening and design of novel compounds like 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-fluoropyridine. Molecular modeling techniques have been used to predict the binding modes of this compound with various biological targets, providing insights into its potential pharmacological activity. These computational studies have complemented experimental efforts, leading to faster development cycles and more targeted synthetic strategies.

The synthesis of this compound involves multi-step organic transformations that highlight its complexity and synthetic challenge. Key steps include halogenation reactions, nucleophilic substitutions, and protection-deprotection strategies to achieve the desired regioselectivity. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for pharmaceutical applications.

The growing interest in fluorinated compounds is driven by their significant impact on drug discovery and development. Fluorochemicals are known to enhance drug efficacy by improving metabolic stability and binding interactions with biological targets. The presence of multiple fluorine atoms in 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-fluoropyridine underscores its potential as a lead compound for developing novel therapeutics.

In conclusion, 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-fluoropyridine (CAS No. 1805058-66-5) is a multifaceted intermediate with broad applications in pharmaceutical and agrochemical research. Its unique structural features make it a valuable tool for constructing complex bioactive molecules. Recent advancements in synthetic chemistry and computational biology continue to expand its potential uses, making it a subject of ongoing investigation and development.